Cas no 1266973-79-8 (2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole)
2-Methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzimidazole core substituted with a methyl group at the 2-position and a piperidin-4-ylmethyl moiety at the 1-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The piperidine ring enhances solubility and bioavailability, while the benzimidazole scaffold offers potential for diverse biological activity. Its synthetic versatility allows for further functionalization, enabling applications in drug discovery, particularly for targeting central nervous system (CNS) disorders or enzyme inhibition. The compound’s stability and well-defined reactivity profile make it suitable for scalable synthesis and mechanistic studies.
1266973-79-8 structure
Product Name:2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole
CAS No:1266973-79-8
MF:C14H19N3
MW:229.320762872696
MDL:MFCD16501863
CID:5168208
PubChem ID:52191581
Update Time:2025-05-28
2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-1-(piperidin-4-ylmethyl)-1h-benzo[d]imidazole
- 2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole
- 1H-Benzimidazole, 2-methyl-1-(4-piperidinylmethyl)-
- 2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole
-
- MDL: MFCD16501863
- Inchi: 1S/C14H19N3/c1-11-16-13-4-2-3-5-14(13)17(11)10-12-6-8-15-9-7-12/h2-5,12,15H,6-10H2,1H3
- InChI Key: DAIPDQVHELDJIC-UHFFFAOYSA-N
- SMILES: N1(C(C)=NC2C=CC=CC1=2)CC1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 250
- XLogP3: 2.1
- Topological Polar Surface Area: 29.8
2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-242245-0.05g |
2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole |
1266973-79-8 | 95% | 0.05g |
$468.0 | 2024-06-19 | |
| Enamine | EN300-242245-0.1g |
2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole |
1266973-79-8 | 95% | 0.1g |
$490.0 | 2024-06-19 | |
| Enamine | EN300-242245-0.25g |
2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole |
1266973-79-8 | 95% | 0.25g |
$513.0 | 2024-06-19 | |
| Enamine | EN300-242245-0.5g |
2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole |
1266973-79-8 | 95% | 0.5g |
$535.0 | 2024-06-19 | |
| Enamine | EN300-242245-1.0g |
2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole |
1266973-79-8 | 95% | 1.0g |
$557.0 | 2024-06-19 | |
| Enamine | EN300-242245-2.5g |
2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole |
1266973-79-8 | 95% | 2.5g |
$1089.0 | 2024-06-19 | |
| Enamine | EN300-242245-5.0g |
2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole |
1266973-79-8 | 95% | 5.0g |
$1614.0 | 2024-06-19 | |
| Enamine | EN300-242245-10.0g |
2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole |
1266973-79-8 | 95% | 10.0g |
$2393.0 | 2024-06-19 | |
| Enamine | EN300-242245-1g |
2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole |
1266973-79-8 | 1g |
$557.0 | 2023-09-15 | ||
| Enamine | EN300-242245-5g |
2-methyl-1-[(piperidin-4-yl)methyl]-1H-1,3-benzodiazole |
1266973-79-8 | 5g |
$1614.0 | 2023-09-15 |
2-methyl-1-(piperidin-4-yl)methyl-1H-1,3-benzodiazole Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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